Cas no 2229089-42-1 (2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene)

• Product Name: 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene
• CAS No: 2229089-42-1
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 6041578
• PubChem ID: 165709322
• Update Time: 2025-06-08

2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene
• EN300-1820551
• 2229089-42-1

• Inchi： 1S/C10H12S/c1-5-10(3,4)9-7-6-8(2)11-9/h1,6-7H,2-4H3
• InChI Key： VLFGGJSJONBCDT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 164.06597156g/mol
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene

Introduction to 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2229089-42-1) and Its Emerging Applications in Chemical Biology

2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene, identified by the chemical abstracts service number 2229089-42-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiophene family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The presence of both methyl and alkyne functional groups in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and material science.

The molecular framework of 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene consists of a thiophene core substituted with a methyl group at the 2-position and an acetylenic moiety at the 5-position, linked to a 2-methylbut-3-yn-2-yl side chain. This specific arrangement creates a conformationally flexible structure that can interact with biological targets in multiple ways. The alkyne group, in particular, offers opportunities for further functionalization, enabling the synthesis of derivatives with tailored properties for therapeutic or diagnostic purposes.

In recent years, there has been growing interest in thiophene derivatives as pharmacological agents due to their ability to modulate various biological pathways. Studies have demonstrated that thiophenes can exhibit antimicrobial, anti-inflammatory, and anticancer activities, among others. The compound 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene is no exception, and preliminary investigations suggest that it may possess similar bioactivities. Its structural similarity to other known bioactive thiophenes makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene is its potential as a building block for more complex molecules. The alkyne functionality allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in drug synthesis to introduce new substituents at specific positions. This reactivity enables the creation of libraries of derivatives that can be screened for biological activity. Such combinatorial chemistry approaches have been instrumental in the discovery of several FDA-approved drugs, underscoring the importance of versatile molecular scaffolds like 2-methyl-5-(2-methylbut-3-yn-2-yl)thiophene.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that 2-methyl-5-(2-methylbut-3-yn-2-yll)thiophene can interact with biological targets such as enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are critical for drug binding affinity and efficacy. By leveraging computational tools, researchers can predict the binding modes of this compound to various targets, thereby accelerating the drug discovery process.

The synthesis of 2-methyl-5-(2-methylbut-yll)thiophene involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include the formation of the thiophene ring via cyclization reactions and subsequent functionalization at the 5-position using alkynes derived from methylbutyne precursors. The introduction of the methyl group at the 2-position can be achieved through methylation reactions or by employing protected intermediates that undergo deprotection under mild conditions. These synthetic strategies demonstrate the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

From a material science perspective, molecularly imprinted polymers (MIPs) functionalized with molecular recognition elements derived from 2229089421 have shown promise in applications such as biosensors and drug delivery systems. The unique structural features of this compound allow it to act as an effective template during polymerization, resulting in materials with high selectivity for specific analytes. Such MIPs are increasingly being employed in environmental monitoring and medical diagnostics due to their ability to bind target molecules with high affinity and specificity.

The role of bioconjugation techniques has also been highlighted in recent research involving molecular entities like 2229089421. By attaching biomolecules such as antibodies or peptides to thiophene derivatives, researchers can develop targeted therapeutics that exhibit enhanced pharmacokinetic profiles. For instance, antibody-drug conjugates (ADCs) based on thiophene scaffolds have demonstrated efficacy in treating various cancers by delivering cytotoxic agents directly to tumor cells while minimizing systemic toxicity.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for compounds like 2229089421. Catalytic processes that minimize waste generation and energy consumption are being explored as alternatives to traditional synthetic methods. Additionally, biocatalytic approaches using enzymes or microbial systems offer environmentally friendly pathways for producing complex molecules without compromising yield or purity.

The potential applications of molecular frameworks derived from 2229089421 extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Thiophene derivatives have been reported to exhibit herbicidal and fungicidal properties, making them valuable candidates for developing novel crop protection agents. Furthermore, their electronic properties make them suitable candidates for organic semiconductors used in flexible electronics and optoelectronic devices.

In conclusion, molecular entities like 2229089421 represent a rich source of inspiration for researchers across multiple disciplines due to their structural versatility and functional diversity, In summary, they offer unique opportunities for innovation in drug discovery, material science, green chemistry,and beyond, Their continued exploration will undoubtedly lead to new breakthroughs that benefit society on multiple fronts, As our understanding of these compounds grows, so too will their impact on science and industry,